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Technical Monograph: 2-Hydroxy-4-(2-hydroxyethoxy)benzophenone

Executive Summary

This guide provides an in-depth technical analysis of 2-Hydroxy-4-(2-
hydroxyethoxy)benzophenone (CAS 16909-78-7), a specific benzophenone derivative used
primarily as a UV absorber and chemical intermediate.[1]

Critical Distinction: Researchers must distinguish this compound from Benzophenone-12 (2-
Hydroxy-4-octyloxybenzophenone, CAS 1843-05-6).[2] While both share the benzophenone
core and 2-hydroxyl functionality required for UV absorption, the 4-position substituent differs
significantly (hydroxyethoxy vs. octyloxy), altering solubility and matrix compatibility. This
monograph focuses exclusively on the hydroxyethoxy derivative (CAS 16909-78-7).[2]

Part 1: Chemical Identity & Nomenclature

Accurate identification is the foundation of reproducible research.[2] This compound is often
referenced by its chemical structure or trade names rather than a simplified "Benzophenone-X"

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b102802#bc-rfq
https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://www.benchchem.com/product/b102802/docs?utm_src=pdf-body#synonyms-for-2-hydroxy-4-2-hydroxyethoxy-benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-_2-hydroxyethoxy_benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Benzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

number, leading to potential confusion in procurement.[2]

Synonym & Identifier Matrix

Category Identifier | Synonym Notes
Primary Identifier for
CAS Number 16909-78-7 T
verification.[1][2]
[2-Hydroxy-4-(2- )
Formal systematic name.[1][3]
IUPAC Name hydroxyethoxy)phenyl]-

phenylmethanone

[4]

Common Chemical Name

2-Hydroxy-4-(2-
hydroxyethoxy)benzophenone

Widely used in literature.[1][2]

Trade Names

Uvinul 19; Uvinul X-19

Historical trade names (BASF).

[2]

Structural Synonyms

4-(2-Hydroxyethoxy)-2-
hydroxybenzophenone;
Benzophenone, 2-hydroxy-4-
(2-hydroxyethoxy)-

Variations in naming
convention.[1][4][5][6][7]

Molecular Formula

C15H1404

Molecular Weight

258.27 g/mol

Nomenclature Hierarchy Diagram

The following diagram illustrates the structural relationship and naming conventions to prevent

confusion with similar benzophenones.
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Benzophenone Core
(Diphenylmethanone)

2-Hydroxy Substitution 4-Position Substitution
(Essential for ESIPT UV Absorption) (Determines Solubility/Properties)

2-Hydroxyethoxy GroupOctyloxy Group
(-OCH2CH20H) (-OC8H17)

Common Confusion:

Target Compound: Benzophenone-12

2-Hydroxy-4-(2-hydroxyethoxy)benzophenone

(CAS 16909-78-7) (4-Octyloxy substituent)

(CAS 1843-05-6)

Click to download full resolution via product page

Caption: Structural differentiation between the target compound (CAS 16909-78-7) and the
commonly confused Benzophenone-12.

Part 2: Synthesis & Manufacturing

The synthesis of 2-Hydroxy-4-(2-hydroxyethoxy)benzophenone relies on the selective
etherification of the 4-hydroxyl group of 2,4-dihydroxybenzophenone (Benzophenone-1).

Synthetic Pathway
» Starting Material: 2,4-Dihydroxybenzophenone (2,4-DHBP).[2][8]

+ Reagent: Ethylene Oxide (oxirane) or Ethylene Chlorohydrin (2-chloroethanol).
+ Catalyst: Base catalyst (typically NaOH or KOH).[2]

« Conditions: The reaction is typically conducted under pressure (if using ethylene oxide) or
reflux (if using chlorohydrin) to ensure mono-alkylation at the less sterically hindered 4-
position, preserving the 2-hydroxyl group for UV absorption.[2]
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Caption: Synthesis pathway via selective O-alkylation of 2,4-dihydroxybenzophenone.

Part 3: Analytical Characterization Protocols

For researchers validating the identity or purity of this compound, the following protocols are
established standards.

Protocol A: High-Performance Liquid Chromatography
(HPLC)

This method separates the target compound from potential impurities like unreacted 2,4-DHBP
or bis-alkylated byproducts.[2]

e Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 um).[2]
» Mobile Phase:
o Solvent A: Water + 0.1% Phosphoric Acid (or Formic Acid for MS).[2]
o Solvent B: Acetonitrile (MeCN).[2][3]
o Gradient:
o 0-2 min: 30% B (Isocratic)[2]
o 2-15 min: 30% — 95% B (Linear Ramp)[2]

o 15-20 min: 95% B (Wash)[2]
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e Flow Rate: 1.0 mL/min.[2]
e Detection: UV Diode Array at 290 nm and 325 nm (characteristic absorption maxima).

o Retention Time Logic: The target compound (with a hydroxyethoxy tail) is more polar than
Benzophenone-12 (octyloxy tail) and will elute earlier than BP-12 but later than the starting
material (2,4-DHBP).

Protocol B: UV-Vis Spectroscopy

» Solvent: Methanol or Ethanol.[2]
e Concentration: 10 mg/L (approx. 40 uM).[2]
e Scan Range: 200-400 nm.[2]
o Key Features: Look for two distinct absorption bands:
o Band I (~325 nm): Due to the internal hydrogen bond (n-tt* transition).[2]

o Band Il (~290 nm): Due to the benzophenone 1t-1t* transition.[2]

Part 4: Mechanism of Action

The efficacy of CAS 16909-78-7 as a photostabilizer is derived from the Excited State
Intramolecular Proton Transfer (ESIPT) mechanism, common to all ortho-
hydroxybenzophenones.

Ground State (Enol): An intramolecular hydrogen bond exists between the carbonyl oxygen
and the 2-hydroxyl hydrogen.[2]

o Excitation: UV photon absorption promotes the molecule to an excited singlet state.[2]

o Proton Transfer: The proton transfers to the carbonyl oxygen, forming a keto-tautomer in the
excited state.[2]

o Relaxation: The molecule relaxes to the ground state keto-form via radiationless decay
(releasing heat, not UV), then rapidly tautomerizes back to the enol form.[2]
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Caption: The ESIPT cycle dissipates UV energy as harmless heat, preventing polymer
degradation.[2]

Part 5: Applications & Safety

o Primary Use: Photostabilizer in plastics (polyesters, PVC) and coatings.[2] The
hydroxyethoxy group provides better compatibility with polar polymers compared to lipophilic
derivatives like BP-12.[2]

o Cosmetics: Historically used as a UV filter (Uvinul 19), though less common in modern
formulations compared to Benzophenone-3 or -4.[2]

o Safety:

o GHS Classification: Warning.[2]
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o Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[2]

o Handling: Standard PPE (gloves, goggles) required.[2] Avoid dust inhalation.[2]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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